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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethylhexanamide is a sterically hindered primary amide that serves as a versatile
chemical intermediate in organic synthesis. The presence of a gem-dimethyl group alpha to the
carbonyl imparts unique reactivity and stability to the molecule, making it a valuable building
block for the synthesis of a diverse range of downstream products. This document provides
detailed application notes and experimental protocols for the use of 2,2-Dimethylhexanamide
in key chemical transformations, including its synthesis, reduction to the corresponding amine,
dehydration to the nitrile, and its use in the synthesis of N-substituted derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Dimethylhexanamide is presented in
the table below.
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Property Value

Molecular Formula CsH17NO

Molecular Weight 143.23 g/mol
Appearance White to off-white solid

Not reported (expected to be a low-melting

Melting Point solid)

Boiling Point Not reported

SMILES CCCCC(C)(C)C(=O)N

InChlKey BNZQGRBBUHRDHJ-UHFFFAOYSA-N

Applications in Chemical Synthesis

2,2-Dimethylhexanamide is a valuable intermediate for the synthesis of various functional
groups and molecular scaffolds. The sterically hindered nature of the gem-dimethyl group can
influence reaction pathways and provide access to unique molecular architectures.

e Synthesis of 2,2-Dimethylhexylamine: The amide can be readily reduced to the
corresponding primary amine, a valuable building block in medicinal chemistry for the
introduction of a lipophilic and sterically demanding moiety.

o Synthesis of 2,2-Dimethylhexanenitrile: Dehydration of the amide provides the corresponding
nitrile, which is a versatile precursor for the synthesis of carboxylic acids, tetrazoles, and
other nitrogen-containing heterocycles.

o Synthesis of N-Substituted 2,2-Dimethylhexanamides: The parent amide can be a starting
point for the synthesis of a library of N-substituted derivatives, allowing for the exploration of
structure-activity relationships in drug discovery programs.

Experimental Protocols
Protocol 1: Synthesis of 2,2-Dimethylhexanamide
from 2,2-Dimethylhexanoic Acid
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This protocol describes the conversion of 2,2-dimethylhexanoic acid to its corresponding
primary amide via an acid chloride intermediate.

Reaction Scheme:

NHs (aq)

SOClz

2,2-Dimethylhexanoic Acid —T@@?@Dﬁﬁ%ﬂ%exanoyl chioride — T BF20 Kimk@nihexanamide

2. H20 workup

1. LiAIH4

THE, 0 °C to Reflux

2,2-Dimethylhexanamide > 2,2-Dimethylhexylamine
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Dehydrating Agent
(e.g., P20s, POCIs, SOCIz)

2,2-Dimethylhexanamide Heat > 2,2-Dimethylhexanenitrile
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Reactant Preparation
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 To cite this document: BenchChem. [Application Notes and Protocols for 2,2-
Dimethylhexanamide as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8490282#using-2-2-
dimethylhexanamide-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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